Cas no 1797876-73-3 (4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide)

• Product Name: 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide
• CAS No: 1797876-73-3
• MF: C₁₄H₁₃BrFNO₂S
• MW: 358.225925207138
• CID: 5374600
• Update Time: 2025-06-08

4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide

• Inchi： 1S/C14H13BrFNO2S/c1-19-12(9-3-2-4-11(16)5-9)7-17-14(18)13-6-10(15)8-20-13/h2-6,8,12H,7H2,1H3,(H,17,18)
• InChI Key： AQZRTGDQZCFTPI-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=CC(F)=C2)OC)=O)SC=C(Br)C=1

Additional information on 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide

4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide (CAS No. 1797876-73-3): An Emerging Compound in Medicinal Chemistry

4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide (CAS No. 1797876-73-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide is characterized by a thiophene ring, a bromine atom at the 4-position, and an amide group attached to a substituted ethyl chain. The presence of the fluorine atom in the phenyl ring and the methoxy group on the ethyl chain adds complexity and specificity to its interactions with biological targets. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of thiophene derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that thiophene-based compounds exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests that 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide could be a valuable candidate for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute (NCI) demonstrated that this compound selectively targets cancer cells by disrupting their metabolic pathways and inducing apoptosis. The selective nature of this compound makes it an attractive candidate for developing targeted cancer therapies with reduced side effects.

The neuroprotective potential of thiophene derivatives has also been explored in recent years. A study published in Neuropharmacology (2020) found that certain thiophene compounds can protect neurons from oxidative stress and neurodegeneration. Given its structural similarity to these neuroprotective agents, 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide involves a multi-step process that includes the formation of the thiophene ring, introduction of the bromine atom, and functionalization of the ethyl chain. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and directed C-H functionalization, have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

In preclinical studies, 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral medication. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide extend beyond traditional drug discovery. Its unique chemical structure makes it an excellent candidate for use in chemical biology research, where it can be used as a tool compound to probe biological pathways and validate new therapeutic targets. Additionally, its synthetic versatility allows for easy modification and optimization to enhance its biological activity or improve its pharmacological profile.

In conclusion, 4-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]thiophene-2-carboxamide (CAS No. 1797876-73-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.